![molecular formula C10H11NO2S B136289 1-(Thiophene-2-carbonyl)piperidin-4-one CAS No. 141945-71-3](/img/structure/B136289.png)
1-(Thiophene-2-carbonyl)piperidin-4-one
Overview
Description
1-(Thiophene-2-carbonyl)piperidin-4-one (TPCP) is an organic compound belonging to the class of piperidinones. It is a heterocyclic compound containing two nitrogen atoms in a five-membered ring structure. TPCP is an important intermediate for the synthesis of pharmaceuticals, agrochemicals, dyes, and other compounds. TPCP has been widely studied for its potential use in various scientific research applications, as well as its biochemical and physiological effects. In
Scientific Research Applications
Structural Analysis and Molecular Interactions
- Molecular Structure and Supramolecular Chains : A study by Rajeswari et al. (2009) discusses a related molecule, 1-Methyl-3,5-bis[(E)-(3-methyl-2-thienyl)methylene]piperidin-4-one, revealing its envelope conformation and the formation of supramolecular chains through specific interactions.
Synthesis and Chemical Reactions
- Synthesis of Spirocyclic Compounds : Oberdorf et al. (2008) describe the synthesis of thiophene bioisosteres, including compounds related to 1-(Thiophene-2-carbonyl)piperidin-4-one, focusing on their synthesis and sigma receptor affinity (Oberdorf et al., 2008).
- Formation of Thiophene Derivatives : The work by El-Kkoly et al. (1977) presents a reaction method where piperidine interacts with 2H-thiopyran-2-ones to form thiophene derivatives, showcasing the reactivity of such compounds (El-Kkoly et al., 1977).
Crystallography and Materials Science
- Crystal Structures of Hybrid Chalcones : A study by Parvez et al. (2014) on novel thiophene/phenyl-piperidine hybrid chalcones provides insights into the crystal structures of these compounds, which could be relevant to this compound (Parvez et al., 2014).
- NMR Spectral Study : Rajeswari and Pandiarajan (2011) conducted an NMR spectral study on related compounds, which can provide understanding about the electronic and magnetic anisotropic effects in such molecules (Rajeswari & Pandiarajan, 2011).
Pharmaceutical Research
- Antimicrobial Activity Studies : Ramalingam and Sarvanan (2020) explored the synthesis and antimicrobial activity of novel fused thiophenes, which can give insights into the potential pharmaceutical applications of compounds like this compound (Ramalingam & Sarvanan, 2020).
Future Directions
Piperidine derivatives, including “1-(Thiophene-2-carbonyl)piperidin-4-one”, are among the most important synthetic fragments for designing drugs. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Mechanism of Action
Target of Action
This compound is a derivative of piperidine, a six-membered heterocyclic amine . Piperidine derivatives are known to exhibit a wide range of biological activities and are used in various therapeutic applications . .
Mode of Action
As a piperidine derivative, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects
Biochemical Pathways
Piperidine derivatives are known to be involved in a variety of biological processes, including anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertensive, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and/or anticoagulant activities
Pharmacokinetics
The compound’s molecular weight is 209.26500 , which is within the range generally favorable for oral bioavailability.
Result of Action
Given the diverse biological activities of piperidine derivatives , this compound could potentially exert a wide range of effects at the molecular and cellular levels
Biochemical Analysis
Biochemical Properties
1-(Thiophene-2-carbonyl)piperidin-4-one plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many drugs. The nature of these interactions often involves the inhibition or activation of enzyme activity, thereby affecting the metabolic pathways in which these enzymes are involved .
Cellular Effects
The effects of this compound on cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, in certain cell types, this compound can modulate the activity of signaling pathways such as the MAPK/ERK pathway, leading to changes in gene expression and cellular responses. Additionally, it can affect cellular metabolism by altering the activity of key metabolic enzymes .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, it has been found to inhibit the activity of certain kinases, which play a pivotal role in cell signaling. This inhibition can result in altered phosphorylation states of downstream targets, ultimately affecting gene expression and cellular function .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that while the compound is relatively stable under standard laboratory conditions, it can degrade over extended periods, leading to a decrease in its efficacy. Long-term exposure to this compound in in vitro and in vivo studies has revealed potential impacts on cellular function, including changes in cell viability and proliferation .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as modulating enzyme activity and influencing metabolic pathways. At higher doses, it can lead to toxic or adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where the compound’s beneficial effects are seen up to a certain dosage, beyond which toxicity becomes apparent .
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, influencing the metabolism of various substrates. This interaction can lead to changes in metabolic flux and metabolite levels, affecting overall cellular metabolism. Additionally, the compound can act as a substrate for certain enzymes, further integrating into metabolic pathways .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. For instance, it has been observed to interact with membrane transporters, facilitating its uptake into cells. Once inside the cell, binding proteins can influence its distribution to various organelles .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, it may localize to the mitochondria, where it can influence mitochondrial function and energy metabolism. Additionally, its presence in the nucleus can affect gene expression by interacting with nuclear proteins.
Properties
IUPAC Name |
1-(thiophene-2-carbonyl)piperidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2S/c12-8-3-5-11(6-4-8)10(13)9-2-1-7-14-9/h1-2,7H,3-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REOJKSKCKNLFCW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=O)C(=O)C2=CC=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80565849 | |
Record name | 1-(Thiophene-2-carbonyl)piperidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80565849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
141945-71-3 | |
Record name | 1-(Thiophene-2-carbonyl)piperidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80565849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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